![molecular formula C9H8Br2N2O3 B2694227 (2R)-2-[(2,5-Dibromopyridine-3-carbonyl)amino]propanoic acid CAS No. 2418596-56-0](/img/structure/B2694227.png)
(2R)-2-[(2,5-Dibromopyridine-3-carbonyl)amino]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2R)-2-[(2,5-Dibromopyridine-3-carbonyl)amino]propanoic acid is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This molecule is also known as DBPA, and it is a derivative of pyridine-3-carboxylic acid. DBPA is a white crystalline powder that is soluble in water and organic solvents.
Mechanism of Action
The mechanism of action of (2R)-2-[(2,5-Dibromopyridine-3-carbonyl)amino]propanoic acid is not fully understood. However, it has been suggested that DBPA may act by inhibiting the activity of certain enzymes or receptors. DBPA has been shown to inhibit the activity of histone deacetylase (HDAC) enzymes, which play a role in the regulation of gene expression. Inhibition of HDACs has been shown to have potential in the treatment of cancer and other diseases.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. DBPA has been shown to inhibit the growth of cancer cells in vitro and in vivo. DBPA has also been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines. In addition, DBPA has been shown to have neuroprotective effects by inhibiting the activity of NMDA receptors.
Advantages and Limitations for Lab Experiments
One of the advantages of using (2R)-2-[(2,5-Dibromopyridine-3-carbonyl)amino]propanoic acid in lab experiments is its potential as a drug candidate for the treatment of various diseases. DBPA has been shown to have potent anti-cancer, anti-inflammatory, and neuroprotective effects. However, one of the limitations of using DBPA in lab experiments is its potential toxicity. Further studies are needed to determine the safety and efficacy of DBPA in humans.
Future Directions
There are several future directions for the research on (2R)-2-[(2,5-Dibromopyridine-3-carbonyl)amino]propanoic acid. One area of research is in the development of new drugs based on DBPA. DBPA has been shown to have potential as a drug candidate for the treatment of cancer, inflammation, and neurological disorders. Further studies are needed to determine the safety and efficacy of DBPA in humans. Another area of research is in the development of new antimicrobial agents based on DBPA. DBPA has been shown to have potential as a broad-spectrum antimicrobial agent. Further studies are needed to determine the mechanism of action and efficacy of DBPA against various pathogens.
Synthesis Methods
The synthesis of (2R)-2-[(2,5-Dibromopyridine-3-carbonyl)amino]propanoic acid can be achieved through a multi-step process. The first step involves the reaction of pyridine-3-carboxylic acid with bromine to produce 2,5-dibromopyridine-3-carboxylic acid. The second step involves the reaction of 2,5-dibromopyridine-3-carboxylic acid with N-BOC-protected L-alanine in the presence of DIC and DMAP to produce the protected DBPA. The third step involves the deprotection of the BOC group using TFA to yield this compound.
Scientific Research Applications
(2R)-2-[(2,5-Dibromopyridine-3-carbonyl)amino]propanoic acid has been the subject of scientific research due to its potential applications in various fields. One of the main areas of research has been in the development of new drugs. DBPA has been shown to have potential as a drug candidate for the treatment of cancer, inflammation, and neurological disorders. DBPA has also been studied for its potential use in the development of new antimicrobial agents.
properties
IUPAC Name |
(2R)-2-[(2,5-dibromopyridine-3-carbonyl)amino]propanoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8Br2N2O3/c1-4(9(15)16)13-8(14)6-2-5(10)3-12-7(6)11/h2-4H,1H3,(H,13,14)(H,15,16)/t4-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUMVAAPIGNKHQU-SCSAIBSYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)NC(=O)C1=C(N=CC(=C1)Br)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C(=O)O)NC(=O)C1=C(N=CC(=C1)Br)Br |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8Br2N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
351.98 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.